Cas no 2680598-82-5 (1-{(benzyloxy)carbonylamino}-3-hydroxyspiro3.3heptane-1-carboxylic acid)

• Product Name: 1-{(benzyloxy)carbonylamino}-3-hydroxyspiro3.3heptane-1-carboxylic acid
• CAS No: 2680598-82-5
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 5630299
• PubChem ID: 165940319
• Update Time: 2025-06-29

1-{(benzyloxy)carbonylamino}-3-hydroxyspiro3.3heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(benzyloxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylic acid
• 2680598-82-5
• EN300-28291295
• 1-{(benzyloxy)carbonylamino}-3-hydroxyspiro3.3heptane-1-carboxylic acid

• Inchi： 1S/C16H19NO5/c18-12-9-16(13(19)20,15(12)7-4-8-15)17-14(21)22-10-11-5-2-1-3-6-11/h1-3,5-6,12,18H,4,7-10H2,(H,17,21)(H,19,20)
• InChI Key： VDYBDIOYEJNPKU-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C21CCC2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.12632271g/mol
• Monoisotopic Mass: 305.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{(benzyloxy)carbonylamino}-3-hydroxyspiro3.3heptane-1-carboxylic acid

1-{(Benzyloxy)carbonylamino}-3-hydroxyspiro[3.3]heptane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-{(benzyloxy)carbonylamino}-3-hydroxyspiro[3.3]heptane-1-carboxylic acid, identified by the CAS number 2680598-82-5, is a complex organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials development.

The molecular structure of this compound is characterized by a spiro[3.3]heptane core, which consists of two fused cyclopropane rings sharing a single atom, creating a rigid and strained framework. This structural feature is crucial for its chemical reactivity and biological activity. The presence of the benzyloxy carbonyl amino group (-O-CO-NH-) and the hydroxyl group (-OH) introduces additional functional groups that enhance its versatility in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound as a building block for synthesizing bioactive molecules. Its spirocyclic structure provides a unique platform for exploring novel drug delivery systems and enzyme inhibitors. For instance, researchers have demonstrated that the compound can serve as a precursor for generating peptide-based drugs with improved pharmacokinetic properties.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, ring-closing metathesis, and oxidation reactions. The use of transition metal catalysts, such as ruthenium-based catalysts, has significantly streamlined the synthesis pathway, making it more efficient and scalable for industrial applications.

The hydroxyl group in the molecule plays a pivotal role in its solubility and reactivity. Studies have shown that this group can be easily modified to introduce additional functional groups, enabling the creation of derivatives with tailored properties. For example, esterification of the hydroxyl group has been shown to enhance the compound's stability under physiological conditions.

From an environmental perspective, the compound exhibits moderate biodegradability under aerobic conditions, making it suitable for applications where eco-friendliness is a consideration. However, further research is needed to fully understand its long-term environmental impact and potential for bioaccumulation.

In conclusion, 1-{(benzyloxy)carbonylamino}-3-hydroxyspiro[3.3]heptane-1-carboxylic acid represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, material science, and sustainable chemistry.